Cas no 889851-56-3 (6-(4-Ethylpiperazin-1-yl)pyridine-3-carbonitrile)

• Product Name: 6-(4-Ethylpiperazin-1-yl)pyridine-3-carbonitrile
• CAS No: 889851-56-3
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 5054469
• Update Time: 2025-06-08

6-(4-Ethylpiperazin-1-yl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(4-ethylpiperazin-1-yl)pyridine-3-carbonitrile
• NE39863
• 6-(4-Ethylpiperazin-1-yl)nicotinonitrile
• 6-(4-Ethyl-piperazin-1-yl)-nicotinonitrile
• 3-Pyridinecarbonitrile, 6-(4-ethyl-1-piperazinyl)-
• Z219095716
• 6-(4-Ethylpiperazin-1-yl)pyridine-3-carbonitrile

• Inchi： 1S/C12H16N4/c1-2-15-5-7-16(8-6-15)12-4-3-11(9-13)10-14-12/h3-4,10H,2,5-8H2,1H3
• InChI Key： HCUSWEOVRIUQQZ-UHFFFAOYSA-N
• SMILES： N1(CC)CCN(C2C=CC(C#N)=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.2
• Topological Polar Surface Area: 43.2

Additional information on 6-(4-Ethylpiperazin-1-yl)pyridine-3-carbonitrile

Introduction to 6-(4-Ethylpiperazin-1-yl)pyridine-3-carbonitrile (CAS No. 889851-56-3)

6-(4-Ethylpiperazin-1-yl)pyridine-3-carbonitrile is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 889851-56-3, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 6-(4-Ethylpiperazin-1-yl)pyridine-3-carbonitrile consists of a pyridine ring substituted with a carbonitrile group at the 3-position and an ethylpiperazine moiety at the 4-position, which contributes to its distinct chemical behavior and reactivity.

The synthesis and characterization of 6-(4-Ethylpiperazin-1-yl)pyridine-3-carbonitrile have been subjects of extensive research, particularly in the development of novel therapeutic agents. The presence of the carbonitrile group enhances the compound's ability to participate in various chemical reactions, making it a valuable intermediate in organic synthesis. Additionally, the ethylpiperazine substituent introduces a basic nitrogen atom, which can interact with acidic functional groups, further expanding its utility in drug design.

Recent advancements in pharmaceutical research have highlighted the importance of 6-(4-Ethylpiperazin-1-yl)pyridine-3-carbonitrile in the development of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its potential as a scaffold for compounds that modulate neurotransmitter receptors, such as serotonin and dopamine receptors. These interactions are crucial for treating neurological disorders, including depression, anxiety, and cognitive impairments. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug discovery.

The chemical properties of 6-(4-Ethylpiperazin-1-yl)pyridine-3-carbonitrile also make it suitable for applications in material science and industrial chemistry. Its reactivity with various electrophiles allows for the facile introduction of additional functional groups, enabling the synthesis of complex molecules with tailored properties. This versatility has led to its use in the development of specialty chemicals and advanced materials.

In terms of biological activity, 6-(4-Ethylpiperazin-1-yl)pyridine-3-carbonitrile has shown promise in preclinical studies as a potential therapeutic agent. Researchers have explored its efficacy in models of inflammation and pain management, where its structural features contribute to its ability to interact with inflammatory mediators and pain receptors. The compound's nitrile group has been particularly noted for its role in facilitating hydrogen bonding interactions, which are essential for binding affinity and specificity.

The synthesis of 6-(4-Ethylpiperazin-1-yl)pyridine-3-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by functional group transformations to introduce the carbonitrile and ethylpiperazine moieties. Advances in catalytic methods have further optimized these processes, making large-scale production more feasible.

From a regulatory perspective, 6-(4-Ethylpiperazin-1-yl)pyridine-3-carbonitrile is subject to standard guidelines for pharmaceutical intermediates, ensuring safety and quality throughout its lifecycle. Manufacturers must adhere to Good Manufacturing Practices (GMP) to maintain consistency and efficacy. Additionally, rigorous testing is conducted to assess its stability, solubility, and compatibility with other compounds during formulation development.

The future prospects of 6-(4-Ethylpiperazin-1-yl)pyridine-3-carbonitrile are promising, with ongoing research exploring new applications in drug discovery and material science. Collaborative efforts between academia and industry are expected to yield innovative derivatives with enhanced therapeutic potential. As computational chemistry techniques advance, virtual screening methods will play a crucial role in identifying novel analogs with improved pharmacokinetic profiles.

In conclusion,6-(4-Ethylpiperazin-1-y l)p y rid ine - 3 - car b on i tr i n e (CAS No . 889851 - 56 - 3 ) represents a versatile compound with significant implications for pharmaceutical research . Its unique structural features , coupled wi th recent advanc ements i n synthetic chemist ry , position it as a valuable scaffold for developing new therapeutic agents . As research continues , this compoun d is likely to find broader applic ations i n both academia an d indust ry setti ngs . p >